Cas no 2639442-58-1 (tert-butyl 3-(2-aminocyclopentyl)sulfanylpropanoate)

• Product Name: tert-butyl 3-(2-aminocyclopentyl)sulfanylpropanoate
• CAS No: 2639442-58-1
• MF: C₁₂H₂₃NO₂S
• MW: 245.381522417068
• CID: 5641192
• PubChem ID: 165902363
• Update Time: 2025-10-19

tert-butyl 3-(2-aminocyclopentyl)sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(2-aminocyclopentyl)sulfanyl]propanoate
• 2639442-58-1
• EN300-27784085
• tert-butyl 3-(2-aminocyclopentyl)sulfanylpropanoate

• Inchi： 1S/C12H23NO2S/c1-12(2,3)15-11(14)7-8-16-10-6-4-5-9(10)13/h9-10H,4-8,13H2,1-3H3
• InChI Key： WTSFSTMNNJKMTE-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OC(C)(C)C)C1CCCC1N

Computed Properties

• Exact Mass: 245.14495015g/mol
• Monoisotopic Mass: 245.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.6Ų

Additional information on tert-butyl 3-(2-aminocyclopentyl)sulfanylpropanoate

Introduction to Tert-butyl 3-(2-aminocyclopentyl)sulfanylpropanoate (CAS No: 2639442-58-1)

Tert-butyl 3-(2-aminocyclopentyl)sulfanylpropanoate, with the CAS number 2639442-58-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry.

The molecular structure of tert-butyl 3-(2-aminocyclopentyl)sulfanylpropanoate features a tert-butyl group attached to a propanoate moiety, which is further linked to a 2-aminocyclopentylsulfanyl group. This distinctive arrangement of functional groups contributes to its potential biological activity and makes it an interesting subject for further investigation.

In recent years, there has been a growing interest in the development of novel sulfanyl-containing compounds due to their demonstrated efficacy in various biological assays. The presence of the sulfanyl group in tert-butyl 3-(2-aminocyclopentyl)sulfanylpropanoate suggests that it may possess properties such as inhibitory activity against certain enzymes or receptors, which are crucial for the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of drug candidates. The cyclopentyl ring and the amino group provide a versatile scaffold that can be modified to target specific biological pathways. Researchers have been exploring the use of such compounds in the development of treatments for neurological disorders, where precise modulation of biological processes is essential.

Recent studies have highlighted the importance of sulfanyl compounds in medicinal chemistry, particularly in the context of their role as bioisosteres. Bioisosteres are molecules that have similar physical and chemical properties but differ in their atomic composition. By replacing certain atoms or groups with bioisosteric equivalents, chemists can fine-tune the properties of a molecule to improve its pharmacological profile.

The tert-butyl group in tert-butyl 3-(2-aminocyclopentyl)sulfanylpropanoate is particularly noteworthy, as it can influence both the solubility and metabolic stability of the compound. This feature makes it an attractive candidate for further optimization in drug discovery efforts. Additionally, the propanoate moiety can serve as a linker to connect different pharmacophoric units, enhancing the compound's potential therapeutic value.

In academic research, tert-butyl 3-(2-aminocyclopentyl)sulfanylpropanoate has been studied for its interactions with various biological targets. For instance, researchers have investigated its potential as an inhibitor of enzymes involved in inflammation and pain signaling. These studies have shown that sulfanyl-containing compounds can modulate inflammatory pathways by interacting with specific enzymes and receptors.

The synthesis of tert-butyl 3-(2-aminocyclopentyl)sulfanylpropanoate presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as organometallic chemistry and transition metal catalysis have been particularly useful in constructing the desired molecular framework.

Ongoing research continues to uncover new applications for this compound. For example, studies have explored its potential use as a precursor in the synthesis of more complex molecules with enhanced biological activity. The versatility of tert-butyl 3-(2-aminocyclopentyl)sulfanylpropanoate makes it a valuable building block for medicinal chemists seeking to develop novel therapeutics.

The future prospects for tert-butyl 3-(2-aminocyclopentyl)sulfanylpropanoate are promising, with ongoing investigations aimed at expanding its applications in drug discovery and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.